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Compound of Interest

Compound Name: 2,3,2'',3''-Tetrahydroochnaflavone

Cat. No.: B12436400 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

2,3,2'',3''-Tetrahydroochnaflavone. Given that a complete safety data sheet (SDS) with

specific handling precautions for this compound is not readily available, a conservative

approach based on guidelines for similar flavonoid compounds and general hazardous

chemical handling is strongly advised. 2,3,2'',3''-Tetrahydroochnaflavone has shown some

cytotoxicity against P388 murine lymphocytic leukemia cells, warranting careful handling to

minimize exposure.[1]

Personal Protective Equipment (PPE)
Due to the unknown specific hazards of 2,3,2'',3''-Tetrahydroochnaflavone, a comprehensive

PPE strategy is essential to ensure personnel safety. The following table summarizes the

recommended PPE for various laboratory operations involving this compound.
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Aliquoting (Solid)

Safety glasses

with side shields

or chemical

splash goggles.

[2][3]

Nitrile or

neoprene gloves.

[2]

Disposable gown

or lab coat.[2]

A fit-tested N95

or N100 NIOSH-

approved mask

is recommended

to prevent

inhalation of fine

particles.[2]

Solution

Preparation and

Handling

Chemical splash

goggles or a face

shield.[4][5]

Chemical-

resistant gloves

(e.g., nitrile or

neoprene).[2]

Chemical-

resistant apron

over a lab coat or

a chemical-

resistant suit.[6]

Work in a

certified chemical

fume hood. If a

fume hood is not

available, a full

face-piece

chemical

cartridge-type

respirator with a

pre-filter or a

powered air-

purifying

respirator

(PAPR) should

be used.[2][5]

Accidental Spill

Cleanup

Chemical splash

goggles and a

face shield.[4][5]

Heavy-duty,

chemical-

resistant gloves.

Chemical-

resistant suit or

coveralls.[4]

A full face-piece

respirator with

appropriate

cartridges is

necessary.[5]

Operational Plan: From Receipt to Disposal
A systematic workflow is critical to safely manage 2,3,2'',3''-Tetrahydroochnaflavone within a

laboratory setting.
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Figure 1. A logical workflow for the safe handling and disposal of 2,3,2'',3''-
Tetrahydroochnaflavone.

Disposal Plan
All waste materials contaminated with 2,3,2'',3''-Tetrahydroochnaflavone must be treated as

hazardous chemical waste.

Step-by-Step Disposal Protocol:

Segregation: Collect all materials that have come into contact with 2,3,2'',3''-
Tetrahydroochnaflavone, including unused product, contaminated gloves, pipette tips, and

labware, in a dedicated and clearly labeled hazardous waste container.[5] Do not mix with

other waste streams.

Containerization: Use a chemically compatible, leak-proof container for waste collection. The

original container, if in good condition, can be used for the disposal of the pure compound.[5]

Labeling: Clearly label the waste container as "Hazardous Waste" and include the chemical

name "2,3,2'',3''-Tetrahydroochnaflavone" and any other known hazard information. Follow

your institution's specific guidelines for hazardous waste labeling.

Storage: Store the hazardous waste container in a designated, secure, and well-ventilated

area, away from incompatible materials, until it is collected for disposal.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

company.[3] Do not dispose of this compound down the drain or in regular trash.[5]

Emergency Procedures
Spill:

Evacuate the immediate area and alert others.

If the spill is significant, contact your institution's emergency response team.
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For minor spills, and only if you are trained and equipped to do so, don the appropriate PPE

as outlined in the table above.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Carefully collect the absorbent material and spilled substance into a designated hazardous

waste container.

Clean the spill area with a suitable solvent and then with soap and water. Collect all cleaning

materials as hazardous waste.

Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes.[7] Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open.[7] Seek immediate medical attention.

Inhalation: Move the individual to fresh air.[7] If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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